Cas no 1999690-01-5 (1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one)

• Product Name: 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one
• CAS No: 1999690-01-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5720576
• PubChem ID: 121200449
• Update Time: 2025-11-01

1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one

• Inchi： 1S/C12H23NO2/c1-3-10(2)12(15)13-7-4-11(5-8-13)6-9-14/h10-11,14H,3-9H2,1-2H3
• InChI Key： LRGQYIXHUWTKKK-UHFFFAOYSA-N
• SMILES： C(N1CCC(CCO)CC1)(=O)C(C)CC

Additional information on 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one

Introduction to 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one (CAS No. 1999690-01-5)

1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1999690-01-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development in drug discovery. The unique structural features of this molecule, particularly its piperidine moiety and hydroxyethyl substituent, contribute to its potential applications in modulating various biological pathways.

The chemical structure of 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one consists of a piperidine ring substituted with a 2-hydroxyethyl group at the 4-position, connected to a 2-methylbutan-1-one moiety. This arrangement imparts specific steric and electronic properties that are crucial for its interaction with biological targets. The presence of both hydrophilic and lipophilic regions in the molecule enhances its solubility and bioavailability, making it a promising candidate for oral or parenteral administration.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one has been investigated for its potential role in affecting central nervous system (CNS) functions. Studies have suggested that this compound may interact with receptors and enzymes involved in neurotransmission, potentially leading to therapeutic effects in conditions such as depression, anxiety, and neurodegenerative disorders. The hydroxyethyl group in the molecule is particularly noteworthy, as it can influence the compound's pharmacokinetic properties by enhancing binding affinity or metabolic stability.

One of the most compelling aspects of 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one is its structural similarity to known pharmacologically active agents. This similarity suggests that it may exhibit analogous biological effects while potentially offering improved efficacy or reduced side effects. For instance, compounds with piperidine rings are frequently found in drugs that target serotonin receptors, dopamine pathways, and other critical neural circuits. The unique substitution pattern in 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one may confer selectivity for certain receptors over others, thereby minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one, revealing potential interactions with enzymes such as cytochrome P450 (CYP) isoforms and transporters like P-glycoprotein (P-gp). These interactions could influence the compound's metabolic clearance and distribution within the body, providing critical insights into its pharmacokinetic behavior.

The synthesis of 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one presents an interesting challenge due to the need to accurately introduce both functional groups at specific positions on the piperidine ring. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, improving yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex molecular frameworks efficiently.

In vitro studies have demonstrated that 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one exhibits promising pharmacological properties. For example, preliminary data suggest that it may inhibit the activity of certain enzymes involved in inflammation pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been observed, which is essential for compounds targeting CNS disorders. These findings underscore the compound's therapeutic potential and justify further investigation.

The development of new drugs is often hampered by issues related to drug-likeness, including solubility, permeability, and metabolic stability. 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one has been engineered with these factors in mind, incorporating features known to enhance drug-like properties. For instance, the hydroxyethyl group can form hydrogen bonds with biological targets, improving binding affinity while also increasing solubility in aqueous environments. This balance between hydrophilic and lipophilic regions is critical for achieving optimal pharmacokinetic profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one are likely to play an increasingly important role in drug discovery. The combination of computational modeling and experimental validation provides a robust framework for understanding their potential applications. Future studies may explore derivatives of this compound with modified substituents to optimize their biological activity further.

The regulatory landscape for new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. 1-(4-(2-hydroxyethyl)piperidin-1-yl)-2-methylbutan-1-one must undergo comprehensive preclinical studies involving animal models and human trials to assess its therapeutic benefits and potential risks. These studies will provide critical data on dosing regimens, side effects, and long-term effects, guiding its development into a viable therapeutic agent.

In conclusion, 1999690_01_5_ is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to interact with key biological targets suggests therapeutic benefits in various medical conditions. Ongoing research aims to fully elucidate its mechanism of action and optimize its pharmacological properties through structural modifications and advanced synthetic techniques.